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Compound of Interest

Compound Name: L-Aspartic acid-15N,d3

Cat. No.: B8818593

For researchers, scientists, and drug development professionals, this in-depth guide explores
the fundamental properties and applications of L-Aspartic acid-15N,d3, a stable isotope-
labeled amino acid crucial for metabolic research. This document provides a comprehensive
overview of its chemical and physical characteristics, synthesis, and its application in advanced
analytical techniques.

Core Properties of L-Aspartic acid-15N,d3

L-Aspartic acid-15N,d3 is a non-essential amino acid where the nitrogen atom is replaced
with its stable isotope, *°N, and three hydrogen atoms are substituted with deuterium (d3). This
isotopic labeling makes it a powerful tool for tracing the metabolic fate of aspartic acid in
biological systems without introducing radioactive materials.

Physicochemical Data
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Property Value Reference
Chemical Formula C4H4D3'*NOa

Linear Formula HO2CCD2CD(**NH2)CO2H

Molecular Weight 137.11 g/mol

CAS Number 1308264-52-9

isotopic Purity ;98 atom % >N, =98 atom % o
Appearance Solid

Melting Point >300 °C (decomposes)

[a]25/D +25.0°,c=2in5M

Optical Activity Hel

Store at room temperature,
Storage protected from light and [1]

moisture.

Structural Information

Identifier Value

[2H]C([2H])(C(=0)O)--INVALID-LINK--
([15NH2])C(=0)0

SMILES

INChI=1S/C4H7NOA4/c5-2(4(8)9)1-
InChl 3(6)7/h2H,1,5H2,(H,6,7)
(H,8,9)/t2-/m0/s1/i1D2,2D,5+1

Synthesis and Manufacturing

The synthesis of L-Aspartic acid-15N,d3 involves a multi-step process combining isotopic
labeling techniques. While specific proprietary methods may vary between manufacturers, the
general approach involves:
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» Deuteration: L-Aspartic acid is treated with a deuterium source, such as a deuterated
inorganic acid or an alkali metal deuteroxide, to replace the protons at the 2 and 3 positions
with deuterium.[2][3]

e 15N-Labeling: The nitrogen is incorporated using an enzymatic synthesis. This is often
achieved using a recombinant aspartase that catalyzes the addition of °N-labeled ammonia
to fumaric acid.[4]

This combination of chemical and enzymatic methods allows for the production of L-Aspartic
acid with high isotopic enrichment.

Applications in Research

The primary application of L-Aspartic acid-15N,d3 lies in metabolic research, particularly in
the fields of metabolomics, proteomics, and metabolic flux analysis.[1] Its stable isotopes allow
for the precise tracing of aspartic acid's journey through various metabolic pathways.

Experimental Protocols: An Overview

While specific protocols are highly dependent on the experimental setup and research
guestion, the following provides a general workflow for using L-Aspartic acid-15N,d3 in
metabolic studies.

1. Cell Culture and Isotope Labeling:

Cells or organisms of interest are cultured in a defined medium.

A known concentration of L-Aspartic acid-15N,d3 is introduced into the medium.

The system is incubated for a specific period to allow for the uptake and metabolism of the
labeled amino acid.

2. Metabolite Extraction:

Cells or tissues are harvested, and metabolism is quenched, often using cold solvents like

methanol or acetonitrile.
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» Metabolites are extracted using appropriate solvent systems to separate polar and non-polar
compounds.

3. Analytical Detection:

e The extracted metabolites are analyzed using either Nuclear Magnetic Resonance (NMR)
spectroscopy or Mass Spectrometry (MS).

o NMR Spectroscopy: Provides detailed information about the structure and isotopic labeling
patterns of metabolites. *H, 13C, and *>N NMR are commonly used.[5][6] The presence of
the >N and deuterium labels allows for specific detection and quantification of aspartate-
derived metabolites.

o Mass Spectrometry: Coupled with gas chromatography (GC-MS) or liquid chromatography
(LC-MS), MS is used to identify and quantify the isotopologues of various metabolites.[7]
The mass shift introduced by the >N and deuterium atoms allows for the differentiation of
labeled from unlabeled molecules.

4. Data Analysis and Pathway Mapping:

e The data from NMR or MS is processed to determine the extent of isotope incorporation into
different metabolites.

e This information is then used to map the flow of the labeled aspartic acid through metabolic
pathways and to calculate metabolic fluxes.[8][9]

Metabolic Pathways of Aspartic Acid

Aspartic acid is a central metabolite involved in numerous key biochemical pathways. L-
Aspartic acid-15N,d3 can be used to trace its involvement in:

» Amino Acid Synthesis: Aspartate is a precursor for the synthesis of several other amino
acids, including asparagine, lysine, methionine, and threonine.

o Urea Cycle: It donates a nitrogen atom for the synthesis of argininosuccinate, a crucial step
in the detoxification of ammonia.
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e Gluconeogenesis: Aspartate can be converted to oxaloacetate, an intermediate in the
synthesis of glucose.

o TCA Cycle (Krebs Cycle): Through its conversion to oxaloacetate and fumarate, aspartate
plays a role in cellular energy production.

e Purine and Pyrimidine Synthesis: The nitrogen atom from aspartate is incorporated into the
rings of purines and pyrimidines, the building blocks of DNA and RNA.

Visualizations
Experimental Workflow for Stable Isotope Tracing
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General Workflow for Metabolic Tracing with L-Aspartic acid-15N,d3

Click to download full resolution via product page

Caption: A generalized workflow for metabolic studies using stable isotope tracing.
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Key Metabolic Pathways of Aspartic Acid

Central Metabolic Role of L-Aspartic Acid

L-Aspartic Acid
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Caption: The central role of L-Aspartic Acid in various metabolic pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [L-Aspartic acid-15N,d3: A Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8818593#l-aspartic-acid-15n-d3-fundamental-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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